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Compound of Interest

Compound Name: NIH-12848

Cat. No.: B1678873

For Researchers, Scientists, and Drug Development Professionals

Introduction

NIH-12848 is a potent and selective inhibitor of Phosphatidylinositol 5-Phosphate 4-Kinase y
(PI5P4KYy), a lipid kinase involved in various cellular signaling pathways.[1] It exhibits an IC50
of approximately 1 uM for PI5P4Ky and shows high selectivity over the a and [3 isoforms of
P15P4K, which are not significantly inhibited at concentrations up to 100 uM.[1][2] NIH-12848
has been identified as a valuable tool for investigating the cellular functions of PI5SP4Ky, which
has been implicated in cancer, immunological disorders, and neurodegeneration. This inhibitor
has been shown to affect downstream signaling pathways, including the PI3K/mTOR and
MAPK pathways, and to modulate the transcriptional activity of YAP.

These application notes provide a detailed protocol for the preparation of a stock solution of
NIH-12848 using dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo studies.
Adherence to this protocol will help ensure the accurate and reproducible use of this inhibitor in
experimental settings.

Data Presentation

The following table summarizes the key quantitative data for NIH-12848.
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Parameter Value Reference

Phosphatidylinositol 5-

Target Phosphate 4-Kinase y
(PI5P4KYy)

IC50 (PI5P4KYy) ~1uM
IC50 (PI15P4Ka, PISP4K[) >100 uM
Solubility in DMSO 77 mg/mL (199.78 mM)
Typical In Vitro Workin

P ) J 10 - 30 uM
Concentration
Storage of Stock Solution -20°C or -80°C General laboratory practice

Experimental Protocols

Materials and Equipment
e NIH-12848 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
» \Vortex mixer

o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM NIH-12848 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NIH-12848 in DMSO. The
molecular weight of NIH-12848 is 385.44 g/mol .
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Preparation: Before starting, ensure the work area is clean and that all materials and
equipment are readily accessible. Wear appropriate PPE.

Weighing NIH-12848:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 1 mg of NIH-12848 powder into the tared tube. Record the exact
weight.

Calculating the Volume of DMSO:

o To prepare a 10 mM stock solution from 1 mg of NIH-12848, the required volume of
DMSO can be calculated using the following formula:

» Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
= Volume (uL) = (2 mg / (10 mmol/L * 385.44 g/mol )) * 1,000,000 pL/L
» Volume (uL) = 259.4 pL

o For practical purposes, it is often easier to weigh a slightly different amount and adjust the
DMSO volume accordingly. For example, to make a 10 mM solution from exactly 1 mg of
compound, add 259.4 pL of DMSO.

Dissolving the Compound:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
NIH-12848 powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. Visually inspect the solution to ensure there are no visible particles. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid
excessive heat.

Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C for long-term storage.

Protocol for Preparing a Working Solution

For cell-based assays, the DMSO stock solution needs to be further diluted in cell culture
medium to the desired final concentration. It is crucial to ensure that the final concentration of
DMSO in the culture medium is low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

e Thawing the Stock Solution:
o Thaw a single aliquot of the 10 mM NIH-12848 stock solution at room temperature.
 Serial Dilution (Example for a 10 pM final concentration):

o Prepare an intermediate dilution by adding a small volume of the 10 mM stock solution to
cell culture medium. For example, add 1 pL of the 10 mM stock to 99 pL of medium to get
a 100 uM intermediate solution. Mix well by gentle pipetting.

o Add the appropriate volume of the intermediate solution to your experimental wells. For
example, to achieve a final concentration of 10 uM in a 1 mL final volume, add 100 pL of
the 100 uM intermediate solution.

¢ Vehicle Control:

o Itis essential to include a vehicle control in your experiments. This control should contain
the same final concentration of DMSO as the experimental conditions.

Visualizations
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Workflow for NIH-12848 Stock Solution Preparation
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Caption: Workflow for preparing NIH-12848 stock solution.
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Simplified Signaling Pathway of NIH-12848 Action
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Caption: Simplified signaling pathway of NIH-12848 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. The function of phosphatidylinositol 5-phosphate 4-kinase y (PI5P4Ky) explored using a
specific inhibitor that targets the PI5P-binding site - PMC [pmc.ncbi.nlm.nih.gov]

e 2. selleckchem.com [selleckchem.com]

 To cite this document: BenchChem. [Application Notes and Protocols for NIH-12848 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678873#preparing-nih-12848-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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